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Compound of Interest

Compound Name: Lanthanum iodide

Cat. No.: B1582534

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the crystal structure and
properties of lanthanum iodide (Lals), along with its related compounds, lanthanum diiodide
(Lal2) and lanthanum monoiodide (Lal). The information is tailored for researchers, scientists,
and professionals in drug development who are interested in the material science and potential
applications of lanthanide compounds.

Crystal Structure

Lanthanum iodide and its reduced forms exhibit distinct crystal structures, which are
fundamental to their physical and chemical properties.

Lanthanum Triiodide (Lals)

Lanthanum triiodide (Lals) crystallizes in an orthorhombic system, adopting the PuBrs-type
structure. This structure is characterized by eight-coordinate lanthanum centers arranged in
layers. This orthorhombic structure is typical for the triiodides of the lighter lanthanide elements.

[1][°]

Lanthanum Diiodide (Lalz2)

Lanthanum diiodide (Lalz) possesses a tetragonal crystal structure, specifically the MoSiz-type.
[3] It is an electride compound, with the formulation {La3*, 21-, e~}, where the electron is
delocalized in a conduction band.[2]
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Lanthanum Monoiodide (Lal)

Lanthanum monoiodide (Lal) adopts a hexagonal crystal structure.[2]

Table 1: Crystallographic Data of Lanthanum lodides
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Physical and Scintillation Properties

The physical and, notably, the scintillation properties of lanthanum iodide, particularly when

doped with cerium (Ce3*), make it a material of significant interest for radiation detection

applications.

Table 2: Physical Properties of Lanthanum lodides

Property Lals Lal2

Molar Mass ( g/mol ) 519.62 392.72
Density (g/cm?3) 5.63[4] 5.46[3]
Melting Point (°C) 772[4] 830[3]

Appearance

Gray-white orthorhombic

Blue-black solid with metallic

crystals[4] lustre[3]
Solubility in Water Soluble[4] --
Hygroscopicity Strongly hygroscopic[4] --
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Table 3: Scintillation Properties of Ce-doped Lanthanum lodide (Lalz:Ce)

Property Value
Light Yield (photons/MeV) ~75,000
Energy Resolution (@ 662 keV) ~2.8%
Primary Decay Time (ns) ~26

Experimental Protocols
Synthesis and Crystal Growth

Anhydrous Lals can be synthesized by the direct reaction of lanthanum metal with elemental
iodine.[2]

Protocol:

Place high-purity lanthanum metal foil or powder and elemental iodine in a quartz ampoule.

Evacuate the ampoule to a high vacuum and seal it.

Heat the ampoule gradually to 600-800 °C in a tube furnace.

Maintain the temperature for several hours to ensure complete reaction.

Slowly cool the ampoule to room temperature.
Lalz can be prepared by the reduction of Lals with metallic lanthanum.[3]
Protocol:

e Mix stoichiometric amounts of Lals and lanthanum metal powder in an inert atmosphere
glovebox.

e Press the mixture into a pellet.

e Place the pellet in a tantalum or molybdenum crucible.
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e Seal the crucible in a quartz ampoule under a high vacuum.
e Heat the ampoule to 800-900 °C for an extended period (e.g., 24-48 hours).
e Cool the furnace slowly to room temperature.

High-quality single crystals of Lals, often doped with an activator like cerium, are typically
grown from the melt using the Bridgman-Stockbarger technique.[5][6][7] This method involves
the directional solidification of the molten material.

Protocol:

o Place the high-purity, anhydrous Lals (and dopant, if any) powder in a pointed-tip quartz or
vitreous carbon crucible.

o Seal the crucible under a high vacuum.
» Position the crucible in a multi-zone vertical furnace.

e Heat the upper zone of the furnace to a temperature above the melting point of Lals (e.qg.,
~800 °C) to create a molten zone.

e Heat the lower zone to a temperature just below the melting point to facilitate solidification.
o Slowly lower the crucible through the temperature gradient (e.g., 1-3 mm/hour).

o Crystal nucleation begins at the pointed tip, and a single crystal grows upwards as the
crucible moves into the cooler zone.

» After the entire melt has solidified, cool the furnace slowly to room temperature over several
days to prevent thermal shock and cracking of the crystal.
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Synthesis of Lals Powder
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Workflow for the synthesis and crystal growth of Lals.
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Characterization of Scintillation Properties

The following protocols outline the general procedures for measuring the key scintillation

properties of a grown Lals:Ce crystal.

Light yield is the number of photons produced per unit of energy absorbed.

Protocol:

Optically couple the Lals:Ce scintillator crystal to a photomultiplier tube (PMT) or a silicon
photomultiplier (SiPM) using optical grease.

Wrap the crystal and the photosensor interface with a reflective material (e.g., Teflon tape) to
maximize light collection.

Expose the scintillator to a gamma-ray source with a known energy, such as 13’Cs (662 keV).

Acquire the pulse height spectrum using a multichannel analyzer (MCA).

Identify the full-energy photopeak corresponding to the gamma-ray energy.

Calibrate the channel number to energy using known sources.

The light yield can be determined by comparing the photopeak position of the Lals:Ce
scintillator to that of a standard scintillator with a known light yield (e.g., Nal:Tl) under the
same experimental conditions, taking into account the quantum efficiency of the photosensor
at the respective emission wavelengths.

Energy resolution is the ability of the detector to distinguish between two gamma-rays with

closely spaced energies.

Protocol:

Using the same experimental setup as for the light yield measurement, acquire a high-
statistics pulse height spectrum from a monoenergetic gamma-ray source (e.g., 13’Cs).

Fit the photopeak with a Gaussian function.
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» The energy resolution is calculated as the full width at half maximum (FWHM) of the
photopeak divided by the centroid position (energy) of the photopeak, typically expressed as
a percentage.

Decay time is the characteristic time for the scintillation light emission to decay.
Protocol:

o Excite the Lals:Ce crystal with a pulsed source of radiation (e.g., a pulsed X-ray or a fast
laser).

o Detect the scintillation light with a fast photosensor (e.g., a PMT).

o Record the output signal waveform using a high-speed oscilloscope or a time-to-digital
converter (TDC).

o Average multiple waveforms to improve the signal-to-noise ratio.

 Fit the decaying part of the averaged waveform with one or more exponential decay
functions to determine the decay time constants.
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Experimental Setup
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Workflow for scintillation property characterization.

Relevance to Drug Development

While bulk lanthanum iodide crystals are primarily used for radiation detection, the unique
properties of lanthanides have led to their investigation in nanoparticle form for biomedical

applications, including drug delivery and medical imaging.

Lanthanide-Based Nanoparticles for Imaging and
Therapy

Lanthanide-doped nanopatrticles are being explored as theranostic agents, combining
diagnostic imaging with therapeutic capabilities.[8] Their applications include:
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» Medical Imaging: Lanthanide ions can serve as contrast agents in magnetic resonance

imaging (MRI) and as probes in optical imaging.

» Drug Delivery: Nanoparticles can be functionalized to carry and deliver drugs to specific

targets, such as tumor cells.[1][9]

Lanthanum Oxyiodide (LaOl) Nanosheets

Recent research has focused on the synthesis of ultrathin lanthanum oxyiodide (LaOl)

nanosheets for biomedical applications.[1][4] These nanosheets have shown potential as:

o Drug Delivery Vehicles: They exhibit a high loading capacity for anticancer drugs like

doxorubicin and demonstrate pH-responsive drug release.[4]

o CT Imaging Contrast Agents: Due to the high atomic number of lanthanum and iodine, LaOl

nanosheets can act as effective contrast agents for X-ray computed tomography (CT)

imaging.[4]

The development of such lanthanide-based nanomaterials opens avenues for novel

approaches in cancer therapy and diagnostics.

Lanthanide Compounds in Drug Development
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Logical relationship of lanthanide compounds in drug development.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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